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Compound of Interest

Compound Name: 2-Chloroacetophenone

Cat. No.: B165298

This guide provides critical safety protocols, operational procedures, and disposal plans for the
handling of 2-Chloroacetophenone (CAS No. 532-27-4). It is intended for laboratory
personnel, including researchers, scientists, and professionals in drug development, to ensure
safe and compliant use of this chemical.

Chemical Overview: 2-Chloroacetophenone is a white crystalline solid with a floral-like,
irritating odor.[1] It is recognized as a potent lachrymator (tear-inducing agent) and is harmful if
swallowed or inhaled.[1] The substance causes irritation to the eyes, skin, and respiratory tract,
and can lead to chemical burns.[2][3]

Exposure Limits and Quantitative Data

Adherence to established exposure limits is mandatory to ensure personnel safety. The
following table summarizes the occupational exposure limits for 2-Chloroacetophenone.

Organization Exposure Limit Type Value

ACGIH TWA 0.05 ppm

NIOSH TWA 0.05 ppm (0.3 mg/m3)
OSHA Final PELs 0.05 ppm (0.3 mg/m3)

(Source: Material Safety Data Sheet)[2]
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Personal Protective Equipment (PPE)

A comprehensive PPE strategy is essential to prevent exposure through all potential routes.

The following equipment must be worn when handling 2-Chloroacetophenone.

Eye and Face Protection: Wear appropriate protective eyeglasses or chemical safety
goggles conforming to OSHA's eye and face protection regulations in 29 CFR 1910.133 or
European Standard EN166.[2][4] A face shield may also be necessary for additional
protection.[5]

Skin Protection:

o Gloves: Wear appropriate chemical-resistant gloves to prevent skin contact.[2][4] Gloves
must be inspected before use.[6]

o Clothing: Wear appropriate protective clothing to prevent skin exposure.[2][4] Fire/flame
resistant and impervious clothing is recommended.[6] Contaminated clothing should be
removed immediately and washed before reuse.[7]

Respiratory Protection: All handling of 2-Chloroacetophenone should occur in a chemical
fume hood.[2] If ventilation is inadequate or exposure limits are exceeded, a NIOSH/MSHA
or European Standard EN 149 approved full-facepiece airline respirator in positive pressure
mode with emergency escape provisions must be used.[2][6]

Operational Plan: Step-by-Step Handling Procedure

1

N

. Preparation and Engineering Controls:

Ensure a certified chemical fume hood is operational.[2]
Verify that an eyewash station and safety shower are readily accessible and functional.[2]

Keep the container tightly closed and store in a cool, dry, well-ventilated area, away from
incompatible materials like strong bases and oxidizing agents.[4][5]

Minimize dust generation and accumulation during handling.[2]

. Handling the Chemical:
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» Wash hands thoroughly before and after handling.[1]

» Avoid all contact with eyes, skin, and clothing.[1] Do not ingest or inhale.[2]

» Use non-sparking tools to prevent ignition, as the compound is combustible.[6][8]
e Do not eat, drink, or smoke in the area where the chemical is being handled.[5][9]
3. Accidental Spill Response:

o Evacuate unnecessary personnel from the spill area.[5]

e Remove all sources of ignition.[6]

o For small spills, sweep up the material and place it into a suitable, labeled container for
disposal.[2][4] Avoid generating dusty conditions.[2] You can also cover the spill with sand,
dry lime, or soda ash before collection.[4]

e Ensure the area is well-ventilated.[2]
e Do not allow the chemical to enter waterways.[2]

Disposal Plan

Proper disposal of 2-Chloroacetophenone and contaminated materials is crucial to prevent
environmental contamination and ensure regulatory compliance.

1. Waste Collection:

o Collect waste material, including spilled substance and contaminated items (e.g., gloves,
absorbent pads), in a suitable and closed container labeled for hazardous waste disposal.[2]
[10]

¢ Do not mix with other waste.[11] Handle uncleaned containers as you would the product
itself.[11]

2. Disposal Procedure:
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» Dispose of the waste container's contents in accordance with all applicable federal, state,

and local environmental regulations.[5][10]

e This may involve sending the material to an approved waste disposal plant or a licensed
collector.[5][11]

» Empty containers may retain product residue and can be dangerous; they should be handled
with the same precautions as the full container.[4]

Safe Handling Workflow

The following diagram illustrates the logical workflow for the safe handling of 2-
Chloroacetophenone, from preparation to disposal.
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Caption: Workflow for safe handling of 2-Chloroacetophenone.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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